[2-(2-Propyn-1-yloxy)phenyl]amine hydrochloride
Overview
Description
“[2-(2-Propyn-1-yloxy)phenyl]amine hydrochloride” is a chemical compound with the CAS Number: 1559062-13-3 . It has a molecular weight of 183.64 . This compound is used in scientific experiments for its unique properties.
Molecular Structure Analysis
The IUPAC name of this compound is 2-(prop-2-yn-1-yloxy)aniline hydrochloride . The InChI code is 1S/C9H9NO.ClH/c1-2-7-11-9-6-4-3-5-8(9)10;/h1,3-6H,7,10H2;1H .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . Unfortunately, other physical and chemical properties like melting point, boiling point, and density are not available in the sources I found.Scientific Research Applications
Polymer Modification and Medical Applications
A study by Aly and El-Mohdy (2015) focused on modifying poly vinyl alcohol/acrylic acid hydrogels with various amines, including aromatic amines, to improve their thermal stability and evaluate their antibacterial and antifungal activities. This research indicates potential medical applications of modified polymers incorporating aromatic amines for use in healthcare settings (Aly & El-Mohdy, 2015).
Corrosion Inhibition
Boughoues et al. (2020) synthesized four amine derivative compounds and studied their efficiency as corrosion inhibitors for mild steel in hydrochloric acid. The research demonstrated that certain amine derivatives could significantly improve corrosion resistance, highlighting the potential of these compounds in industrial applications to protect metals against corrosion (Boughoues et al., 2020).
Catalysis and Chemical Synthesis
Zotto et al. (2000) investigated the catalytic activity of [RuCl(η5-C5H5)(PPh3)2] in reactions involving N,N-dimethyl-2-propyn-1-amine and α-diazo ketones. This study contributes to the field of catalysis, showcasing how specific catalysts can facilitate the generation and rearrangement of nitrogen ylides from diazo carbonyls, leading to the efficient synthesis of α-amino ketones (Zotto et al., 2000).
Drug Delivery and Biomedical Research
Zhang et al. (2012) achieved the synthesis of polyesters bearing pendant amine groups through ring-opening polymerization, followed by "click" photochemistry. These biodegradable polymers displayed excellent cell penetration and gene delivery properties, suggesting their use as carriers in drug delivery systems (Zhang et al., 2012).
Pharmaceutical Applications
Ghani and Mansour (2011) synthesized Pd(II) and Pt(II) complexes containing benzimidazole ligands, demonstrating potential as anticancer compounds. The study highlighted the complexes' structures, physico-chemical properties, and their interaction with DNA, providing insights into designing new anticancer drugs (Ghani & Mansour, 2011).
Safety and Hazards
Properties
IUPAC Name |
2-prop-2-ynoxyaniline;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO.ClH/c1-2-7-11-9-6-4-3-5-8(9)10;/h1,3-6H,7,10H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVSAEWXHJPZLKN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCOC1=CC=CC=C1N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1559062-13-3 | |
Record name | Benzenamine, 2-(2-propyn-1-yloxy)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1559062-13-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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